meta-Hydroxybenzoylecgonine-D3
meta-Hydroxybenzoylecgonine-D3
Brand Name:
Vulcanchem
CAS No.:
253775-21-2
VCID:
VC21149407
InChI:
InChI=1S/C16H19NO5/c1-17-10-5-6-12(17)14(15(19)20)13(8-10)22-16(21)9-3-2-4-11(18)7-9/h2-4,7,10,12-14,18H,5-6,8H2,1H3,(H,19,20)/t10-,12+,13-,14+/m0/s1/i1D3
SMILES:
CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)O
Molecular Formula:
C16H19NO5
Molecular Weight:
308.34 g/mol
meta-Hydroxybenzoylecgonine-D3
CAS No.: 253775-21-2
Cat. No.: VC21149407
Molecular Formula: C16H19NO5
Molecular Weight: 308.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 253775-21-2 |
|---|---|
| Molecular Formula | C16H19NO5 |
| Molecular Weight | 308.34 g/mol |
| IUPAC Name | (1R,2R,3S,5S)-3-(3-hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H19NO5/c1-17-10-5-6-12(17)14(15(19)20)13(8-10)22-16(21)9-3-2-4-11(18)7-9/h2-4,7,10,12-14,18H,5-6,8H2,1H3,(H,19,20)/t10-,12+,13-,14+/m0/s1/i1D3 |
| Standard InChI Key | XCJJCRPRQYXLRE-MFZOGSLBSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C3=CC(=CC=C3)O)C(=O)O |
| SMILES | CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)O |
| Canonical SMILES | CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)O |
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